2-(2-Hydroxyethyl)benzofuran-7-ol

• IUPAC Name: 2-(2-hydroxyethyl)-1-benzofuran-7-ol
• InChI: InChI=1S/C10H10O3/c11-5-4-8-6-7-2-1-3-9(12)10(7)13-8/h1-3,6,11-12H,4-5H2
• InChI Key: WVQZDKJGPVJIJX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)O)OC(=C2)CCO
• Molecular Formula: C10H10O3
• Molecular Weight: 178.18 g/mol

Description

“2-(2-Hydroxyethyl)benzofuran-7-ol” is a compound that belongs to the class of benzofurans. Benzofurans are organic compounds containing a benzene ring fused to a furan. Furan is a five-membered aromatic ring with four carbon atoms and one oxygen atom.

Molecular Structure Analysis

The molecular formula of “2-(2-Hydroxyethyl)benzofuran-7-ol” is C10H10O3. The unique structural features of benzofuran and its wide array of biological activities make it a privileged structure in the field of drug discovery.

Future Directions

Benzofuran and its derivatives have emerged as a pharmacophore of choice for designing antimicrobial agents that are active toward different clinically approved targets. There is a need to collect the latest information in this promising area to pave the way for future research.

Synthesis routes and methods

Procedure details

As shown in Scheme 17, 3-bromo-1,2-benzenediol is treated with bis-triphenylphosphine palladium dichloride, copper iodide, triethylamine, and 3-butyn-1-ol and heated at between 40° C. and 80° C. for several hours or until TLC (thin layer chromatography) indicates the reaction is complete to provide 2-(2-hydroxyethyl)-1-benzofuran-7-ol. 2-(2-Hydroxyethyl)-1-benzofuran-7-ol is then processed according to procedures described for Examples 203-224 as shown as in Scheme 15 to provide 2-{2-[(2R)-2-methyl-1-pyrrolidinyl]ethyl}-1-benzofuran-7-yl trifluoromethanesulfonate, which is processed as described in Murata, et al., Journal of Organic Chemistry (2000) 65, 164-168 and followed by treatment with a suitable starting material, for example, aryl halides, aryl triflates, or heterocyclic halides, a palladium catalyst, such as palladium (II) acetate, a trivalent phosphine such as biphen-2-yl-dicyclohexylphosphine, and aqueous sodium carbonate or potassium phosphate in an organic solvent such as ethanol or tetrahydrofuran at 25° C. to 120° C. to provide compounds formula (53). Compounds of formula (53) can be isolated and purified by methods known to those skilled in the art. For example, compounds of formula (53) can be partitioned between dichloromethane and water, the organic phase concentrated, and the residue purified by chromatography on silica gel.